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Compound of Interest

Compound Name: ARRY-382

Cat. No.: B1574561 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed information on the solubility and stability of the Colony-

Stimulating Factor 1 Receptor (CSF-1R) inhibitor, ARRY-382, in Dimethyl Sulfoxide (DMSO).

Adherence to these guidelines is crucial for ensuring the accuracy and reproducibility of

experimental results.

Compound Information
Note on Compound Identity: The designation "ARRY-382" has been associated with a potent

and selective inhibitor of CSF-1R/c-Fms. It is important to distinguish this from Tucatinib, which

is sometimes referred to by the synonym ARRY-380. This document specifically addresses the

CSF-1R inhibitor ARRY-382.

Solubility Data
The solubility of ARRY-382 in DMSO has been reported by various suppliers. It is a potent

solvent for this compound, enabling the preparation of high-concentration stock solutions for in

vitro studies. However, it is important to note that moisture-absorbing DMSO can reduce

solubility; therefore, the use of fresh, anhydrous DMSO is highly recommended.[1][2]

Table 1: Solubility of ARRY-382 in DMSO
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Supplier
Reported Solubility
(mg/mL)

Reported Solubility
(mM)

Notes

Selleck Chemicals 5 mg/mL 8.85 mM

Moisture-absorbing

DMSO reduces

solubility. Please use

fresh DMSO.[1]

MedChemExpress 8.33 mg/mL 14.75 mM

Ultrasonic assistance

may be needed.

Hygroscopic DMSO

has a significant

impact on solubility;

please use newly

opened DMSO.[2]

Stability and Storage
Proper storage of ARRY-382, both as a solid and in solution, is critical to maintain its integrity

and activity.

Table 2: Storage and Stability of ARRY-382

Form
Storage
Temperature

Stability Source

Solid (Powder) -20°C 3 years [2]

Solid (Powder) 4°C 2 years [2]

In DMSO -80°C 1 year (aliquotted) [1]

In DMSO -80°C 6 months [2]

In DMSO -20°C 1 month [1][2]

To prevent degradation from repeated freeze-thaw cycles, it is strongly recommended to aliquot

stock solutions into single-use volumes.[1]
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Experimental Protocols
Preparation of a 10 mM ARRY-382 Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution of ARRY-382 in DMSO.

Materials:

ARRY-382 (solid powder)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Sonicator (optional)

Procedure:

Calculate the required mass of ARRY-382: The molecular weight of ARRY-382 is 564.68

g/mol .[1] To prepare 1 mL of a 10 mM stock solution, you will need:

Mass (mg) = 10 mmol/L * 1 mL * (1 L / 1000 mL) * 564.68 g/mol * (1000 mg / 1 g) = 5.647

mg

Weigh ARRY-382: Carefully weigh out 5.65 mg of ARRY-382 powder and place it in a sterile

microcentrifuge tube.

Add DMSO: Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the ARRY-
382 powder.

Dissolve the compound:

Vortex the tube vigorously for 1-2 minutes.

If the compound is not fully dissolved, sonicate the solution for 5-10 minutes.[2]
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Visually inspect the solution to ensure there is no particulate matter.

Aliquot and store: Aliquot the stock solution into single-use, sterile microcentrifuge tubes.

Store the aliquots at -80°C for long-term storage (up to 1 year) or at -20°C for short-term

storage (up to 1 month).[1][2]

Workflow for Assessing ARRY-382 Solubility and
Stability
The following diagram outlines a general workflow for determining the solubility and stability of

ARRY-382 in DMSO.
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Solution Preparation

Solubility Assessment Stability Assessment

Weigh ARRY-382

Add Anhydrous DMSO

Vortex / Sonicate

Filter Sterilize (Optional)

Visual Inspection for Precipitate Store Aliquots at Different Temperatures
(-80°C, -20°C, 4°C, RT)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.selleckchem.com/products/arry-382.html
https://www.medchemexpress.com/c-fms-in-12.html
https://www.benchchem.com/product/b1574561#arry-382-solubility-and-stability-in-dmso
https://www.benchchem.com/product/b1574561#arry-382-solubility-and-stability-in-dmso
https://www.benchchem.com/product/b1574561#arry-382-solubility-and-stability-in-dmso
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1574561?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1574561?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

